Cas no 112932-43-1 (Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-)
112932-43-1 structure
Product Name:Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-
CAS No:112932-43-1
MF:C13H9BrO3
MW:293.112763166428
CID:1201699
PubChem ID:13810647
Update Time:2025-04-20
Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-
- (3-bromo-2,5-dihydroxyphenyl)-phenylmethanone
- DTXSID80550199
- 112932-43-1
- (3-Bromo-2,5-dihydroxyphenyl)(phenyl)methanone
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- Inchi: 1S/C13H9BrO3/c14-11-7-9(15)6-10(13(11)17)12(16)8-4-2-1-3-5-8/h1-7,15,17H
- InChI Key: QFNOQLSLZUHKDM-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1O)C(C1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 291.97347
- Monoisotopic Mass: 291.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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